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Compound of Interest

Taurocholic acid-3-o-glucuronide-
a4

Cat. No. B12426566

Compound Name:

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of the physical and chemical characteristics
of Taurocholic acid-3-o-glucuronide-d4, a crucial tool in metabolic research. The document
details its properties, analytical methodologies, and metabolic context, designed for
professionals in drug development and life sciences.

Introduction

Taurocholic acid-3-o-glucuronide-d4 is the deuterated form of Taurocholic acid-3-o-
glucuronide. It serves as a stable isotope-labeled internal standard for the accurate
quantification of its endogenous, non-labeled counterpart in biological matrices using mass
spectrometry-based techniques. Glucuronidation is a major phase Il metabolic pathway that
enhances the water solubility of bile acids, facilitating their detoxification and elimination. The
attachment of a glucuronic acid moiety to the 3-hydroxyl group of taurocholic acid is a key step
in this process. The deuterium labeling provides a distinct mass shift, allowing for precise
differentiation from the naturally occurring analyte during analysis.

Physical and Chemical Properties
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Specific experimental data for the physical characteristics of Taurocholic acid-3-o-
glucuronide-d4 are not extensively available in public literature. However, the properties can
be inferred from its non-deuterated analogue and the parent compound, Taurocholic acid-d4.

Property Value Source

] Taurocholic acid-3-o-
Chemical Name ] -
glucuronide-d4

Inferred from non-deuterated

Molecular Formula C32H49D4NO13S

form

] Calculated based on non-

Molecular Weight Approx. 695.86 g/mol

deuterated form[1]
CAS Number Not available -
Appearance Likely a white to off-white solid Inferred

. Expected to be soluble in Inferred from related
Solubility
methanol and water compounds

Properties of Non-Deuterated Analogue (Taurocholic acid-3-o-glucuronide):

Property Value Source
Molecular Formula Cs2Hs3NO13S [1]
Molecular Weight 691.83 g/mol [1]
CAS Number 99794-76-0 [1]

Synthesis and Metabolic Pathway

Taurocholic acid-3-o0-glucuronide is synthesized enzymatically from taurocholic acid. This
biotransformation is a critical step in bile acid detoxification.

Enzymatic Synthesis Pathway
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The glucuronidation of taurocholic acid at the 3-hydroxyl position is catalyzed by UDP-
glucuronosyltransferases (UGTS), primarily in the liver. These enzymes transfer a glucuronic

acid moiety from the activated sugar donor, UDP-glucuronic acid (UDPGA), to the bile acid
substrate.
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Enzymatic Synthesis of Taurocholic acid-3-o-glucuronide

Cl'aurocholic Acid) (U DP-Glucuronic Acid)

Substrate Co-substrate

UDP-Glucuronosyltransferase (UGT)

Taurocholic acid-3-o-glucuronide
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Workflow for Quantification of Taurocholic acid-3-0-glucuronide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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